Cas no 312279-20-2 (2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene]-)

• Product Name: 2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene]-
• CAS No: 312279-20-2
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 5214250
• Update Time: 2025-06-08

2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene]-

• Inchi： 1S/C14H16N2O4S/c1-19-10-4-3-9(7-11(10)20-2)8-12-13(17)16(6-5-15)14(18)21-12/h3-4,7-8H,5-6,15H2,1-2H3
• InChI Key： IJZVQFNZHYXYEJ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(OC)C(OC)=C2)C(=O)N(CCN)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene]-

Introduction to 2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene]- CAS No. 312279-20-2

2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene] is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 312279-20-2, belongs to the thiazolidinedione class of molecules, which are known for their diverse applications in medicinal chemistry. The presence of functional groups such as the aminoethyl side chain and the dimethoxyphenyl moiety enhances its chemical reactivity and makes it a promising candidate for further investigation.

The structural framework of 2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene] incorporates a thiazolidinedione core, which is characterized by a five-membered ring containing sulfur and oxygen atoms. This core structure is flanked by two substituents: a 2-aminoethyl group at the 3-position and a methylene group attached to the 5-position, which is further linked to a 3,4-dimethoxyphenyl group. The combination of these functional groups imparts distinct chemical and biological properties to the compound, making it an intriguing subject for synthetic and pharmacological studies.

In recent years, there has been growing interest in thiazolidinediones due to their role as key intermediates in the synthesis of various bioactive molecules. The 2-aminoethyl side chain not only contributes to the solubility and stability of the compound but also provides a site for further derivatization, enabling the development of novel derivatives with enhanced pharmacological profiles. Similarly, the 3,4-dimethoxyphenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets.

One of the most compelling aspects of 2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene] is its potential application in drug discovery. Thiazolidinediones have been extensively studied for their anti-inflammatory, antioxidant, and antimicrobial properties. The specific arrangement of functional groups in this compound suggests that it may exhibit similar activities while also possessing unique characteristics due to its structural complexity. This makes it a valuable scaffold for designing new therapeutic agents targeting various diseases.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles are integral components of many natural products and synthetic drugs due to their ability to mimic biological structures and facilitate specific interactions with biological targets. The thiazolidinedione core is particularly noteworthy because it is found in several FDA-approved drugs used to treat conditions such as diabetes and inflammation. By modifying this core structure with functional groups like 2-aminoethyl and 3,4-dimethoxyphenyl, researchers can fine-tune the pharmacological properties of the compound to achieve desired therapeutic effects.

The synthesis of 2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(3,4-dimethoxyphenyl)methylene] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the aminoethyl group at the 3-position typically involves nucleophilic substitution reactions or condensation reactions with appropriate precursors. The methylene group at the 5-position is often formed through condensation reactions between ketones or aldehydes with thioamides or hydrazides. Finally, the attachment of the 3,4-dimethoxyphenyl group can be achieved through Friedel-Crafts acylation or alkylation reactions.

The chemical reactivity of this compound also makes it a useful tool for developing new synthetic methodologies. For instance, the presence of both an amino group and a methylene group provides multiple sites for functionalization, allowing chemists to explore novel synthetic pathways and develop more efficient synthetic routes for complex molecules. Additionally, the dimethoxyphenyl group can serve as a handle for further modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

Beyond its synthetic utility, 2,4-Thiazolidinedione, CAS No. 312279-20-2 ,
has shown promise in preclinical studies as a lead compound for drug development. Its ability to interact with biological targets suggests that it may have therapeutic potential in areas such as cancer treatment, cardiovascular diseases,
and neurodegenerative disorders.
While more research is needed
to fully elucidate its
pharmacological profile,a significant advancement
in medicinal chemistry.
Further studies are warranted
to explore its
biological activities,
mechanisms of action,
and potential applications
in human health.